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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: HO-Peg5-CH2cooh
Cat. No.: S3616583

The compound HO-PEG5-CH2COOH (also known as Hydroxy-PEG5-acid or Hydroxy-PEG5-propionic
acid) is a polyethylene glycol (PEG) derivative used in medical research, drug delivery, and the synthesis of

more complex molecules like PROTACs [1]. Here is a summary of its key properties:

Property Specification

CAS Number 2079768-50-4 (for Hydroxy-PEG5-acid) [1]

Molecular Formula  C;3H,60g [1]

Molecular Weight 310.34 g/mol [1]

Purity >95% (from supplier specifications) [1]

Physical Colorless to light yellow liquid [1]

Appearance

Recommended Store at 2-8°C; keep in a dry environment and avoid sunlight [1]. For long-term
Storage storage, -20°C is recommended for similar PEG derivatives [2].

Purity Optimization & Analysis Concepts

While direct protocols for HO-PEG5-CH2COOH are not available, general principles of chemical

synthesis optimization and purity analysis can guide your work.
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e Storage and Handling: The recommended storage condition is 2-8°C, sealed in a dry environment,
and protected from sunlight [1]. Adhering to these conditions is the first step in preventing degradation
and maintaining purity.

¢ General Optimization Workflow: Automated synthesis platforms demonstrate that reaction
optimization is a systematic process. It involves running a series of experiments where variables like
concentration, solvent composition, and reagent equivalents are altered [3]. An algorithm or
researcher then uses the results to design the next set of conditions, converging on the optimal
parameters for yield and purity [4].

¢ Purity Analysis Instrumentation: High-Performance Liquid Chromatography (HPLC) is a
standard technique for analyzing and purifying chemical mixtures. An HPLC system can be used to
detect impurities in a sample. Furthermore, it can be used in a preparative mode to physically
separate the main compound from its impurities, thereby increasing the final purity [5].

Below is a generalized workflow for a purity optimization process incorporating these concepts.

(Start Optimizatioa

Synthesize Compound

Refine Conditions

Purity > Target?

Vary Reaction Parameters:
» Temperature
* Solvent
* Reagent Ratios
* Catalysts

Optimal Purity
Achieved
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Frequently Asked Questions

How should | store HO-PEG5-CH2COOH to ensure its stability?

You should store the compound at 2-8°C in a sealed container. It is also crucial to keep it in a dry
environment and avoid exposure to sunlight, as these factors can prevent degradation and preserve the

integrity of the acid and hydroxyl functional groups [1].

What analytical method should | use to check the purity of my
compound?

High-Performance Liquid Chromatography (HPLC) is highly recommended. This technique is
specifically designed to separate mixtures, detect impurities, and can be used to physically purify the

compound by collecting only the fraction that corresponds to your desired product [5].

The purity of my synthesis product is low. What parameters can |
adjust?

You can optimize your synthesis by systematically varying key reaction parameters. Consider adjusting:

e Temperature: All chemical reactions have an optimal temperature range [5].

¢ Solvent Composition: The solvent can dramatically impact yield and purity [3].

¢ Reagent Concentration and Ratios: Using excess of one reagent can sometimes drive a reaction to
completion [3].

e pH: The pH of the reaction mixture is critical for achieving high purity, especially for reactions
involving acidic or basic groups [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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